Cas no 41727-58-6 (3,5-Dichloro-4-methoxybenzaldehyde)

• Product Name: 3,5-Dichloro-4-methoxybenzaldehyde
• CAS No: 41727-58-6
• Molecular Formula: C₈H₆Cl₂O₂
• Molecular Weight: 205.0380
• MDL: MFCD04070684
• CID: 328069
• PubChem ID: 883207

3,5-Dichloro-4-methoxybenzaldehyde Properties

Names and Identifiers

• Benzaldehyde, 3,5-dichloro-4-methoxy-
• 3,5-Dichloro-4-methoxybenzaldehyde
• 3,5-DICHLORO-4-METHOXYBENZENECARBOXYLIC ACID
• 3,5-DICHLORO-4-METHOXYBENZOIC ACID
• 3,5-Dichlor-4-methoxy-benzaldehyd
• 3,5-dichloro-p-anisaldehyde
• 4-Carboxy-2,6-dichloroanisole
• BUTTPARK 1207-66
• 3,5-dichloro-4-methoxy benzaldehyde
• ARONIS023345
• BBB/893
• LEEKELDJRCUBEM-UHFFFAOYSA-N
• BBL023378
• STK188427
• SBB080367
• FCH1317939
• AB0042700
• BB0257358
• Z0585
• ST45052845
• BB 0257358
• 3,5-Dichloro-anisaldehyde
• MFCD04070684
• SCHEMBL2391793
• AS-49512
• AKOS000290660
• CS-0061916
• CHEBI:214425
• I11115
• 41727-58-6
• SY029667

• MDL： MFCD04070684
• InChIKey： LEEKELDJRCUBEM-UHFFFAOYSA-N
• Inchi： 1S/C8H6Cl2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
• SMILES： ClC1C([H])=C(C([H])=O)C([H])=C(C=1OC([H])([H])[H])Cl

Computed Properties

• Exact Mass: 219.96900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.9744848g/mol
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.70020
• PSA: 46.53000
• Boiling Point: 296 ºC
• Melting Point: 199-200°C
• Flash Point: 131 ºC
• Density: 1.376

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dichlorobenzenes